Cas no 1677-81-2 (3-Chloro-4-methoxypyridazine)

• Product Name: 3-Chloro-4-methoxypyridazine
• CAS No: 1677-81-2
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 4827876
• PubChem ID: 90333653
• Update Time: 2026-02-27

3-Chloro-4-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxypyridazine
• Pyridazine, 3-chloro-4-methoxy-
• DTXSID601308932
• SCHEMBL15942004
• 1677-81-2
• 3-chloro-4-methoxy-pyridazine
• F89272

• Inchi： 1S/C5H5ClN2O/c1-9-4-2-3-7-8-5(4)6/h2-3H,1H3
• InChI Key： QIZXZTXXGJBEMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=N1)OC

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35

Additional information on 3-Chloro-4-methoxypyridazine

3-Chloro-4-methoxypyridazine (CAS No. 1677-81-2): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-4-methoxypyridazine (CAS No. 1677-81-2) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the pyridazine class of heterocyclic compounds and is characterized by its unique chemical structure, which includes a chlorine atom at the 3-position and a methoxy group at the 4-position. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 3-Chloro-4-methoxypyridazine is represented by the molecular formula C₅H₄ClN₂O. The pyridazine ring, a six-membered ring with two nitrogen atoms, provides a rigid and planar structure that is conducive to forming stable complexes with metal ions and other molecules. The presence of the chlorine and methoxy groups further enhances its reactivity and solubility properties, making it suitable for a wide range of chemical reactions and biological interactions.

In terms of physical properties, 3-Chloro-4-methoxypyridazine is a white crystalline solid with a melting point of approximately 90°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it easy to handle and use in various experimental settings, from laboratory-scale synthesis to large-scale industrial processes.

The synthesis of 3-Chloro-4-methoxypyridazine can be achieved through several methods. One common approach involves the reaction of 4-methoxypyridazine with chlorine gas or a chlorinating agent such as thionyl chloride (SOCl₂). This method provides high yields and purity, making it suitable for both research and commercial applications. Another synthetic route involves the cyclization of appropriate precursors under controlled conditions, which can also yield the desired product with high efficiency.

In recent years, 3-Chloro-4-methoxypyridazine has been extensively studied for its potential applications in pharmaceutical research. One area of interest is its use as an intermediate in the synthesis of novel drugs. The pyridazine scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By modifying the chlorine and methoxy groups or introducing additional functional groups, researchers have been able to develop compounds with enhanced therapeutic effects.

A notable example of this is the development of pyridazine-based antiviral agents. Studies have shown that certain derivatives of 3-Chloro-4-methoxypyridazine exhibit potent antiviral activity against a variety of viruses, including influenza and herpes simplex virus (HSV). These findings have opened up new avenues for the design and synthesis of more effective antiviral drugs.

Beyond its pharmaceutical applications, 3-Chloro-4-methoxypyridazine has also found use in agrochemicals. Pyridazines are known for their herbicidal properties, and compounds like 3-Chloro-4-methoxypyridazine can be used as intermediates in the synthesis of herbicides that are effective against broad-spectrum weeds. This makes them valuable tools in modern agriculture for improving crop yields and reducing environmental impact.

In addition to its practical applications, 3-Chloro-4-methoxypyridazine has been the subject of numerous academic studies aimed at understanding its fundamental chemical behavior. Researchers have explored its reactivity with various nucleophiles and electrophiles, as well as its behavior under different reaction conditions. These studies have provided valuable insights into the mechanisms governing its chemical transformations, which can be applied to optimize synthetic routes and develop new derivatives.

The environmental impact of 3-Chloro-4-methoxypyridazine has also been investigated. While it is generally considered safe for use in controlled environments such as laboratories and industrial settings, proper handling and disposal practices are essential to minimize any potential risks. Studies have shown that it does not persist in the environment for extended periods and does not bioaccumulate in organisms, making it a relatively low-risk compound from an environmental perspective.

In conclusion, 3-Chloro-4-methoxypyridazine (CAS No. 1677-81-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing novel drugs, agrochemicals, and other useful products. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance in various scientific fields for years to come.